Cas no 1040675-08-8 (6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-amine)

• Product Name: 6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-amine
• CAS No: 1040675-08-8
• MF: C₁₇H₁₅ClN₄O₂S
• MW: 374.844600915909
• CID: 5384340
• Update Time: 2025-07-18

6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-[(4-chlorophenyl)methylsulfonyl]-N-(pyridin-2-ylmethyl)pyridazin-3-amine
• 6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-amine

• Inchi： 1S/C17H15ClN4O2S/c18-14-6-4-13(5-7-14)12-25(23,24)17-9-8-16(21-22-17)20-11-15-3-1-2-10-19-15/h1-10H,11-12H2,(H,20,21)
• InChI Key： FDYOFIRJOBPXOW-UHFFFAOYSA-N
• SMILES： C1(NCC2=NC=CC=C2)=NN=C(S(CC2=CC=C(Cl)C=C2)(=O)=O)C=C1

Additional information on 6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-amine

Introduction to 6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-amine and Its Significance in Modern Chemical Research

Compounds play a pivotal role in the advancement of pharmaceutical and chemical research, with each molecular structure holding the potential for groundbreaking applications. One such compound, identified by the CAS number 1040675-08-8, is 6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-amine. This compound has garnered attention due to its unique structural properties and its promising applications in various scientific domains.

The molecular structure of this compound consists of a pyridazine core, which is a heterocyclic aromatic ring system containing nitrogen atoms. This core is functionalized with a methanesulfonyl group attached to a 4-chlorophenyl moiety and an N-substituent linked to a pyridine ring. The presence of these specific functional groups makes the compound a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in pyridazine derivatives due to their diverse pharmacological activities. These compounds have been explored for their potential in treating various diseases, including cancer, inflammation, and neurological disorders. The 6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-amine structure, with its unique combination of substituents, positions it as a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its interaction with biological targets. The pyridazine ring can engage in hydrogen bonding and π-stacking interactions, which are crucial for binding to proteins and enzymes. Additionally, the methanesulfonyl group can serve as a pharmacophore, enhancing the compound's affinity for specific biological receptors. These features make it an attractive candidate for drug discovery efforts.

Recent studies have highlighted the importance of 6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-amine in developing novel therapeutic agents. Researchers have demonstrated its potential in inhibiting key enzymes involved in cancer progression. For instance, preliminary in vitro studies have shown that this compound can disrupt the activity of tyrosine kinases, which are often overexpressed in tumor cells. This disruption can lead to the inhibition of cell proliferation and induce apoptosis.

The role of (pyridin-2-yl)methyl groups in enhancing biological activity cannot be overstated. These groups contribute to the compound's solubility and bioavailability, making it more suitable for therapeutic applications. Moreover, the presence of a 4-chlorophenyl moiety can modulate electronic properties, influencing how the compound interacts with biological targets. This fine-tuning of structural features allows researchers to optimize potency and selectivity.

In addition to its potential in oncology, 6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-amine has shown promise in addressing inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. By targeting inflammatory pathways, this compound could offer new therapeutic strategies for managing these conditions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic approaches not only enhance production scalability but also allow for structural modifications to explore new pharmacological profiles.

The development of computational models has further accelerated the discovery process for compounds like 6-[(4-chlorophenyl)methanesulfonyl]-N-[(pyridin-2-yl)methyl]pyridazin-3-am ine. Molecular docking simulations can predict how this compound interacts with biological targets at an atomic level. These predictions guide experimental design and help identify lead compounds that exhibit high binding affinity and selectivity.

As research progresses, the integration of artificial intelligence (AI) into drug discovery is becoming increasingly prevalent. AI algorithms can analyze vast datasets to identify patterns and correlations that may not be apparent through traditional methods. This technology has already been instrumental in accelerating the identification of novel drug candidates and optimizing their properties.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous clinical trials. While 6-(4-chlorophenyl)methanesulfonyl]-N-[ (pyridin -2 - ylmethyl ) py ridazin -3 - am ine shows promise in preclinical studies, it must undergo extensive testing before reaching clinical use. Collaborative efforts between academia and industry are essential to bridge the gap between laboratory discoveries and real-world applications.

In conclusion,6-[ (4 - chloro phen ylm ethanesulfo n y l ) - N - [ ( py ridi n - 2 - ylm eth y l ) py ridazi n - 3 - ami ne] represents a significant advancement in chemical research with its unique structural features and potential therapeutic applications. Its investigation across various disease models underscores its versatility as a scaffold for drug development. As research continues to uncover new insights into its mechanisms of action,this compound holds great promise for improving human health through innovative pharmaceutical solutions.